Cas no 1228631-45-5 (1-tert-Butyl 3-ethyl 3-fluoropiperidine-1,3-dicarboxylate)

• Product Name: 1-tert-Butyl 3-ethyl 3-fluoropiperidine-1,3-dicarboxylate
• CAS No: 1228631-45-5
• MF: C₁₃H₂₂FNO₄
• MW: 275.316487789154
• MDL: MFCD12911429
• CID: 1005766
• PubChem ID: 49761218
• Update Time: 2025-11-01

1-tert-Butyl 3-ethyl 3-fluoropiperidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-Butyl 3-ethyl 3-fluoropiperidine-1,3-dicarboxylate
• 1-O-tert-butyl 3-O-ethyl 3-fluoropiperidine-1,3-dicarboxylate
• Ethyl 1-Boc-3-fluoropiperidine-3-carboxylate
• 1-tert-butyl 3-ethyl 3-fluoropiperidine-1,3-dicarboxyIate
• 1,3-PIPERIDINEDICARBOXYLIC ACID, 3-FLUORO-, 1-(1,1-DIMETHYLETHYL) 3-ETHYL ESTER
• 1228631-45-5
• SCHEMBL662017
• AKOS022183880
• PB24039
• SY016039
• QODPJSPWRVJNDL-UHFFFAOYSA-N
• AS-34493
• MFCD12911429
• DB-319304
• CS-0052382
• 1-TERT-BUTYL3-ETHYL3-FLUOROPIPERIDINE-1,3-DICARBOXYLATE
• A890921

• MDL： MFCD12911429
• Inchi： 1S/C13H22FNO4/c1-5-18-10(16)13(14)7-6-8-15(9-13)11(17)19-12(2,3)4/h5-9H2,1-4H3
• InChI Key： QODPJSPWRVJNDL-UHFFFAOYSA-N
• SMILES： FC1(C(=O)OCC)CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 275.15300
• Monoisotopic Mass: 275.15328635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 319.0±42.0 °C at 760 mmHg
• PSA: 55.84000
• LogP: 2.22660
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-tert-Butyl 3-ethyl 3-fluoropiperidine-1,3-dicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-tert-Butyl 3-ethyl 3-fluoropiperidine-1,3-dicarboxylate

Professional Introduction to 1-tert-Butyl 3-ethyl 3-fluoropiperidine-1,3-dicarboxylate (CAS No: 1228631-45-5)

1-tert-Butyl 3-ethyl 3-fluoropiperidine-1,3-dicarboxylate, identified by the chemical abstracts service number 1228631-45-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic amines, characterized by a six-membered ring containing one nitrogen atom. The presence of both tert-butyl and ethyl substituents, along with a fluorine atom at the 3-position, imparts unique electronic and steric properties that make it a valuable scaffold for drug discovery and development.

The structural configuration of 1-tert-butyl 3-ethyl 3-fluoropiperidine-1,3-dicarboxylate (CAS No: 1228631-45-5) is particularly noteworthy due to its potential in modulating biological targets. The fluorine atom, for instance, is well-known for its ability to enhance metabolic stability and binding affinity in small molecule drugs. This property has been extensively leveraged in the design of kinase inhibitors, G-protein coupled receptor (GPCR) modulators, and other therapeutic agents. The tert-butyl group contributes to steric hindrance, which can be crucial for optimizing binding interactions with biological macromolecules.

In recent years, there has been a surge in research focused on developing novel piperidine derivatives for their pharmacological applications. Specifically, compounds containing fluorinated piperidine moieties have shown promise in treating neurological disorders, cancer, and inflammatory diseases. The combination of 1-tert-butyl 3-ethyl 3-fluoropiperidine-1,3-dicarboxylate's structural features—such as the electron-withdrawing effect of the fluorine atom and the lipophilic nature of the alkyl substituents—makes it an attractive candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug molecules. Researchers have demonstrated that modifications at the 1-, 3-, and other positions can yield derivatives with enhanced potency and selectivity. For example, studies have explored the synthesis of analogs that exhibit inhibitory activity against specific enzymes implicated in disease pathways. The versatility of 1-tert-butyl 3-ethyl 3-fluoropiperidine-1,3-dicarboxylate (CAS No: 1228631-45-5) lies in its ability to serve as a versatile intermediate in multi-step organic syntheses.

The pharmaceutical industry has long recognized the importance of fluorinated heterocycles in drug design. Compounds like fluoro-piperidines are often incorporated into molecules to improve pharmacokinetic properties such as bioavailability and half-life. The presence of both electron-deficient and lipophilic groups in 1-tert-butyl 3-ethyl 3-fluoropiperidine-1,3-dicarboxylate aligns with current trends in medicinal chemistry toward designing molecules that balance multiple pharmacophoric features.

Recent advances in computational chemistry have further accelerated the discovery process for such compounds. Molecular modeling techniques allow researchers to predict binding affinities and optimize structures before experimental synthesis. This high-throughput virtual screening approach has been instrumental in identifying lead compounds like 1-tert-butyl 3-ethyl 3-fluoropiperidine-1,3-dicarboxylate (CAS No: 1228631-45-5) that exhibit promising biological activity.

The synthesis of this compound involves sophisticated organic transformations that highlight modern synthetic methodologies. Key steps typically include nucleophilic substitution reactions to introduce the fluorine atom at the desired position, followed by protection-deprotection strategies to control reactivity at other sites. The use of palladium-catalyzed cross-coupling reactions has also been reported to facilitate carbon-carbon bond formation essential for constructing the piperidine core.

In conclusion, 1-tert-butyl 3-ethyl 3-fluoropiperidine-1,3-dicarboxylate (CAS No: 1228631-45-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its role as a versatile intermediate underscores its importance in drug discovery pipelines targeting a wide range of diseases. As research continues to uncover new biological functions associated with fluorinated piperidines, compounds like this will undoubtedly play an increasingly critical role in developing next-generation therapeutics.